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Compound of Interest

Compound Name: Dichlorvos

Cat. No.: B1670471 Get Quote

Introduction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate), an organophosphate insecticide, is utilized

in various agricultural and commercial settings.[1][2] Due to its potential for human toxicity,

including effects on the nervous system, monitoring airborne concentrations in occupational

environments is crucial to ensure worker safety.[1] This application note provides a detailed

protocol for the sampling and analysis of Dichlorvos in workplace air, primarily based on

methodologies developed by the Occupational Safety and Health Administration (OSHA) and

the National Institute for Occupational Safety and Health (NIOSH).[3][4][5]

Principle

This method involves drawing a known volume of air through a solid sorbent tube to trap

Dichlorvos vapors and aerosols. The collected analyte is then desorbed using a suitable

solvent and analyzed by Gas Chromatography (GC) with a selective detector. Specifically,

OSHA Method 62 details the collection of organophosphorus pesticides on a glass fiber filter

and XAD-2 sorbent tube, followed by desorption with toluene and analysis by GC with a Flame

Photometric Detector (FPD).[4]

Occupational Exposure Limits

Several organizations have established occupational exposure limits for Dichlorvos to protect

workers from adverse health effects. These limits are essential for interpreting the results of air

sampling.
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Regulatory Body
Exposure Limit (8-hour
TWA)

Notes

OSHA (PEL) 1 mg/m³

Permissible Exposure Limit,

with a skin notation indicating

potential for significant

absorption through the skin.[1]

[3][5]

NIOSH (REL) 1 mg/m³

Recommended Exposure

Limit, also with a skin notation.

[3][5]

ACGIH (TLV) 0.1 mg/m³

Threshold Limit Value, as an

inhalable fraction and vapor,

with a skin notation and

classified as a dermal

sensitizer (DSEN).[3]

Protocol: Sampling and Analysis of Airborne
Dichlorvos
This protocol is based on OSHA Method 62.[4]

1.0 Sampling

1.1 Equipment and Reagents

Sampling Pump: Personal sampling pump calibrated to a flow rate of 1.0 L/min (±5%).

Sampling Media: Specially constructed glass sampling tube (11-mm i.d. x 13-mm o.d. x 5.0

cm long) containing a 13-mm diameter glass fiber filter followed by two sections of XAD-2

adsorbent (270-mg sampling section and 140-mg backup section).[4]

Tubing: Flexible tubing for connecting the sampling media to the pump.

Calibration Equipment: Calibrated flowmeter.
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1.2 Sampling Procedure

Calibration: Calibrate the personal sampling pump to a flow rate of 1.0 L/min with a

representative sampling tube in line.

Tube Preparation: Break the ends of the sampling tube immediately before sampling.

Assembly: Connect the sampling tube to the calibrated pump using the tubing. The larger

(sampling) section of the tube should be positioned towards the pump.

Placement: Attach the sampling tube vertically in the worker's breathing zone.[4]

Sampling: Sample for a recommended air volume of 480 L.[4] For an 8-hour sample, this

corresponds to a flow rate of 1.0 L/min for 480 minutes. For short-term exposure limit (STEL)

sampling, a 15-minute sample can be taken at 1.0 L/min.

Post-Sampling: After sampling, remove the tube and seal both ends with plastic caps. Label

the tube with a unique identifier.

Blank Samples: Prepare at least one blank sample for each set of samples. A blank sample

is a sampling tube that is handled in the same manner as the other samples, but no air is

drawn through it.[4]

Storage and Transport: Store and transport the samples to the laboratory for analysis.

2.0 Analysis

2.1 Equipment and Reagents

Gas Chromatograph (GC): Equipped with a Flame Photometric Detector (FPD) or a

Nitrogen-Phosphorus Detector (NPD).[4][6]

GC Column: A column suitable for organophosphate pesticide analysis.

Vials: 2-mL vials with PTFE-lined caps.

Pipettes and Syringes: Assorted sizes for solvent and standard preparation.
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Desorption Solvent: Toluene.[4]

Dichlorvos Standard: Analytical grade Dichlorvos for preparing calibration standards.

2.2 Sample Preparation

Tube Scoring: Score the glass sampling tube with a file in front of the first glass wool plug.

Transfer: Carefully transfer the glass fiber filter and the front (270-mg) section of the XAD-2

sorbent into a 2-mL vial. Transfer the back (140-mg) section of the sorbent into a separate

vial.

Desorption: Add 2.0 mL of toluene to each vial.[4]

Extraction: Cap the vials and gently agitate them periodically for at least 30 minutes to

ensure complete desorption.

2.3 GC Analysis

Instrument Conditions: Set up the GC with the appropriate analytical conditions. An example

of GC conditions is provided in the table below.

Calibration: Prepare a series of Dichlorvos standards in toluene covering the expected

concentration range of the samples. Analyze the standards to generate a calibration curve.

Sample Analysis: Inject an aliquot of the sample extract into the GC.

Quantification: Identify and quantify the Dichlorvos peak in the sample chromatogram by

comparing its retention time and area to those of the standards.

Quantitative Data Summary
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Parameter Value Reference

Sampling

Recommended Flow Rate 1.0 L/min [4]

Recommended Air Volume 480 L [4]

Sorbent Tube
Glass fiber filter and XAD-2

(270 mg/140 mg)
[4]

Analysis

Desorption Solvent Toluene [4]

Desorption Volume 2.0 mL [4]

Analytical Technique GC-FPD or GC-NPD [4][6]

Reliable Quantitation Limit 0.0019 mg/m³ [4]

Standard Error of Estimate 5.3% [4]
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Caption: Key components in Dichlorvos analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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